Cas no 1857520-31-0 (tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate
• CAS No: 1857520-31-0
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 6286027
• PubChem ID: 130994453
• Update Time: 2025-05-22

tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1857520-31-0
• tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate
• EN300-6272452

• Inchi： 1S/C11H23NO3/c1-7-8(11(5,6)14)12-9(13)15-10(2,3)4/h8,14H,7H2,1-6H3,(H,12,13)
• InChI Key： SDDWFXLEBNUWSZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate

tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate (CAS No. 1857520-31-0) is a specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a hydroxyl-substituted pentane chain, making it a versatile building block for advanced chemical synthesis. Recent studies have highlighted its potential in drug delivery systems and as a precursor for bioactive molecules.

tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate exhibits distinct physical and chemical properties that make it suitable for specific industrial applications. Its molecular weight is approximately 264.4 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its role in the synthesis of complex molecules, where controlled solubility is essential for reaction efficiency.

The synthesis of tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate involves multi-step processes that often begin with the preparation of the corresponding alcohol or amine intermediates. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable in the pharmaceutical industry. For instance, researchers have utilized this compound as a chiral auxiliary in the synthesis of β-lactam antibiotics, demonstrating its potential in drug development.

In terms of applications, tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate has been extensively studied for its role in agrochemicals. It serves as a key intermediate in the synthesis of plant growth regulators and pesticides, contributing to sustainable agricultural practices. Furthermore, its ability to form stable complexes with metal ions has led to its exploration in catalysis and materials science.

Recent studies have also investigated the environmental impact of tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate and its derivatives. Researchers have reported on their biodegradation pathways under various environmental conditions, emphasizing the importance of eco-friendly chemical design. These findings underscore the need for responsible use and disposal of such compounds to minimize their ecological footprint.

Looking ahead, the versatility of tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate presents numerous opportunities for innovation across multiple industries. Its role as a chiral building block continues to be explored, with potential applications in asymmetric catalysis and enantioselective synthesis. Additionally, ongoing research into its pharmacokinetic properties may pave the way for novel therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, tert-butyl N-(2-hydroxy-2-methylpentan-3-yl)carbamate (CAS No. 1857520